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Compound of Interest

Compound Name: Pyroxsulam-13C,d3

Cat. No.: B12421295 Get Quote

Pyroxsulam-13C,d3: A Technical Guide for
Researchers
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Pyroxsulam-13C,d3, a

stable isotope-labeled internal standard crucial for the accurate quantification of the herbicide

Pyroxsulam. This document details its technical specifications, outlines a validated

experimental protocol for its use in liquid chromatography-tandem mass spectrometry (LC-

MS/MS) analysis, and illustrates the biochemical pathway of Pyroxsulam's mode of action.

Certificate of Analysis and Technical Data
The accurate quantification of analytes in complex matrices necessitates the use of high-purity,

well-characterized internal standards. Pyroxsulam-13C,d3 serves this purpose for the analysis

of Pyroxsulam. While a specific certificate of analysis for every batch may vary, the following

tables provide a representative summary of the technical data and quality control specifications

for Pyroxsulam-13C,d3.

Table 1: Representative Technical Data for Pyroxsulam-13C,d3
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Parameter Specification

Chemical Name

N-(5,7-dimethoxy[1][2][3]triazolo[1,5-a]pyrimidin-

2-yl)-2-methoxy-4-(trifluoromethyl)pyridine-3-

sulfonamide-13C,d3

Molecular Formula C₁₃¹³CH₁₀D₃F₃N₆O₅S

Molecular Weight 438.36 g/mol

CAS Number Not available

Appearance White to off-white solid

Solubility Soluble in acetonitrile, methanol

Storage Store at 2-8°C, protect from light

Table 2: Representative Quality Control Data for Pyroxsulam-13C,d3

Test Specification Method

Chemical Purity ≥98% HPLC-UV

Isotopic Purity
≥99 atom % ¹³C; ≥98 atom %

D
Mass Spectrometry

Identity Conforms to structure ¹H-NMR, ¹³C-NMR, MS

Residual Solvents ≤0.5% GC-HS

Water Content ≤0.5% Karl Fischer Titration

Experimental Protocol: Quantification of
Pyroxsulam in Soil using LC-MS/MS with
Pyroxsulam-13C,d3 Internal Standard
This section details a robust and validated method for the extraction and quantification of

Pyroxsulam from soil samples using a QuEChERS (Quick, Easy, Cheap, Effective, Rugged,

and Safe) extraction followed by LC-MS/MS analysis. Pyroxsulam-13C,d3 is employed as an
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internal standard to ensure accuracy and precision by correcting for matrix effects and

variations in extraction recovery.

Materials and Reagents
Pyroxsulam analytical standard (≥99% purity)

Pyroxsulam-13C,d3 internal standard (≥98% chemical purity, ≥99% isotopic purity)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid (LC-MS grade)

Magnesium sulfate (anhydrous)

Sodium chloride

Trisodium citrate dihydrate

Disodium hydrogen citrate sesquihydrate

Primary secondary amine (PSA) sorbent

C18 sorbent

Soil samples

Sample Preparation (QuEChERS Extraction)
Sample Homogenization: Air-dry the soil sample and sieve it through a 2 mm mesh to ensure

homogeneity.

Weighing: Accurately weigh 10 g of the homogenized soil into a 50 mL centrifuge tube.

Fortification: Add a known amount of Pyroxsulam-13C,d3 internal standard solution to the

soil sample. The concentration should be chosen to be in the mid-range of the calibration

curve.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.benchchem.com/product/b12421295?utm_src=pdf-body
https://www.benchchem.com/product/b12421295?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12421295?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hydration: Add 10 mL of water to the tube and vortex for 1 minute to hydrate the soil.

Extraction: Add 10 mL of acetonitrile to the tube. Add the QuEChERS extraction salt packet

(containing 4 g MgSO₄, 1 g NaCl, 1 g trisodium citrate dihydrate, and 0.5 g disodium

hydrogen citrate sesquihydrate).

Shaking: Immediately cap the tube and shake vigorously for 1 minute to ensure thorough

mixing and extraction of the analyte.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup
Aliquoting: Transfer a 6 mL aliquot of the upper acetonitrile layer into a 15 mL d-SPE tube

containing 900 mg MgSO₄, 150 mg PSA, and 150 mg C18.

Vortexing: Vortex the d-SPE tube for 30 seconds to facilitate the removal of interfering matrix

components.

Centrifugation: Centrifuge the tube at 4000 rpm for 5 minutes.

Filtration: Take an aliquot of the cleaned extract and filter it through a 0.22 µm syringe filter

into an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Analysis
Table 3: LC-MS/MS Instrumental Parameters
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Parameter Condition

LC System Agilent 1290 Infinity II or equivalent

Column
Zorbax Eclipse Plus C18 (2.1 x 100 mm, 1.8

µm) or equivalent

Mobile Phase A Water with 0.1% Formic Acid

Mobile Phase B Acetonitrile with 0.1% Formic Acid

Gradient
5% B to 95% B over 8 minutes, hold for 2

minutes, then return to initial conditions

Flow Rate 0.3 mL/min

Injection Volume 5 µL

Column Temperature 40°C

MS System Agilent 6470 Triple Quadrupole or equivalent

Ionization Mode Electrospray Ionization (ESI), Positive

Gas Temperature 300°C

Gas Flow 5 L/min

Nebulizer 45 psi

Sheath Gas Temp 350°C

Sheath Gas Flow 11 L/min

Capillary Voltage 3500 V

MRM Transitions

Pyroxsulam: Precursor Ion (m/z) 435.1 →

Product Ion (m/z) 195.0, 163.0Pyroxsulam-

13C,d3: Precursor Ion (m/z) 439.1 → Product

Ion (m/z) 199.0, 167.0

Collision Energy Optimized for each transition

Data Analysis and Quantification
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Quantification is performed using an internal standard calibration method. A calibration curve is

constructed by plotting the ratio of the peak area of the Pyroxsulam analyte to the peak area of

the Pyroxsulam-13C,d3 internal standard against the concentration of the analyte. The

concentration of Pyroxsulam in the unknown samples is then determined from this calibration

curve.

Visualizations
Experimental Workflow
The following diagram illustrates the logical flow of the experimental protocol for the

quantification of Pyroxsulam in soil samples.
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Caption: Experimental workflow for Pyroxsulam analysis.
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Signaling Pathway of Pyroxsulam's Mode of Action
Pyroxsulam is a potent herbicide that acts by inhibiting the enzyme acetolactate synthase

(ALS), also known as acetohydroxyacid synthase (AHAS). This enzyme is critical for the

biosynthesis of branched-chain amino acids (BCAAs) in plants. The following diagram

illustrates the biochemical cascade initiated by Pyroxsulam's inhibition of ALS.
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Caption: Pyroxsulam's inhibition of the ALS pathway.
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The inhibition of ALS by Pyroxsulam leads to a rapid depletion of the essential branched-chain

amino acids valine, leucine, and isoleucine.[2] This deficiency halts protein synthesis, which in

turn arrests cell division and overall plant growth, ultimately leading to the death of susceptible

plants. The use of Pyroxsulam-13C,d3 as an internal standard allows for the precise

measurement of Pyroxsulam residues in various environmental and biological matrices, aiding

in research related to its efficacy, environmental fate, and potential for resistance development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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